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Compound of Interest

Compound Name: Isosaponarin

Cat. No.: B097309

An In-depth Technical Guide to Isosaponarin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isosaponarin is a flavone glycoside, a class of natural products known for their diverse
biological activities.[1][2] This compound is notably found in the leaves of wasabi (Eutrema
japonicum) and has been a subject of interest for its potential therapeutic applications.[3][4]
Structurally, it is characterized by an apigenin backbone to which two glucose units are
attached.[1][3] Isosaponarin has demonstrated a range of biological effects, including
antioxidant, antimicrobial, anti-inflammatory, and anti-tumor properties.[1][2][4] This guide
provides a comprehensive overview of the chemical structure, physicochemical properties,
biological activities, and relevant experimental protocols for Isosaponarin.

Chemical Structure and Properties

Isosaponarin is systematically named 5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-yl]-2-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-
ylJoxyphenyllchromen-4-one.[5] Its structure consists of an apigenin core with a glucose
molecule C-glycosidically linked at the C-6 position and another glucose molecule O-
glycosidically linked at the 4'-position.[1]

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b097309?utm_src=pdf-interest
https://www.benchchem.com/product/b097309?utm_src=pdf-body
https://www.benchchem.com/product/b097309?utm_src=pdf-body
https://journals.ekb.eg/article_394079_299047c9e259848a8bf2f05c87d03923.pdf
https://journals.ekb.eg/article_394079.html
https://www.researchgate.net/figure/sosaponarin-It-is-a-unique-flavonoid-with-C-bond-found-in-the-leaves-of-wasabi-and-has_fig3_379763721
https://www.medchemexpress.com/isosaponarin.html
https://journals.ekb.eg/article_394079_299047c9e259848a8bf2f05c87d03923.pdf
https://www.researchgate.net/figure/sosaponarin-It-is-a-unique-flavonoid-with-C-bond-found-in-the-leaves-of-wasabi-and-has_fig3_379763721
https://www.benchchem.com/product/b097309?utm_src=pdf-body
https://journals.ekb.eg/article_394079_299047c9e259848a8bf2f05c87d03923.pdf
https://journals.ekb.eg/article_394079.html
https://www.medchemexpress.com/isosaponarin.html
https://www.benchchem.com/product/b097309?utm_src=pdf-body
https://www.benchchem.com/product/b097309?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isosaponarin
https://journals.ekb.eg/article_394079_299047c9e259848a8bf2f05c87d03923.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

A summary of the key physicochemical properties of Isosaponarin is presented in the table

below.
Property Value Reference
Molecular Formula C27H30015 [31[6]
Molecular Weight 594.52 g/mol [31[5][6]
Appearance Yellow crystalline powder [6]
Melting Point 236-237°C [6]

Boiling Point (Predicted)

970.8 £65.0 °C

[6]

Almost insoluble in water

Solubility (0.083 g/L at 25°C). Soluble in [6][7]
DMSO, methanol, and ethanol.

pKa (Predicted) 5.91+£0.40 [6]

CAS Number 19416-87-6 [3][6]

Chemical Identifiers
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Identifier Value Reference

5,7-dihydroxy-6-
[(2S,3R,4R,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-yl]-2- 5]
[4-[(2S,3R,4R,5S,6R)-3,4,5-
trihydroxy-6-

(hydroxymethyl)oxan-2-

ylJoxyphenyllchromen-4-one

C1=CC(=CC=C1C2=CC(=0)C
3=C(02)C=C(C(=C30)
[C@H]4--INVALID-LINK--

SMILES [5][8]
C0)0)0">C@@HO)0)O[C@
H]5--INVALID-LINK--

C0)0)0">C@@HO

InChl=1S/C27H30015/c28-7-
15-19(32)22(35)24(37)26(41-
15)18-12(31)6-14-
17(21(18)34)11(30)5-13(40-
14)9-1-3-10(4-2-9)39-27-

InChl [5][61[8]
25(38)23(36)20(33)16(8-
29)42-27/h1-6,15-16,19-20,22-
29,31-38H,7-
8H2/t15-,16-,19-,20-,22+,23+,2
4-,25-,26+,27-/m1/s1

Biological Activity and Signaling Pathways

Isosaponarin exhibits a variety of biological activities, with its role in collagen synthesis being
a key area of research.

Collagen Synthesis

Isosaponarin has been shown to increase the synthesis of type | collagen in human
fibroblasts.[4][7][9] This effect is attributed to the up-regulation of the transforming growth
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factor-f3 type Il receptor (TBR-II) and prolyl 4-hydroxylase (P4H) at both the protein and mRNA
levels.[4][6][7] Notably, Isosaponarin's mechanism of action does not involve an increase in
the production of TGF-f itself.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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